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Compound of Interest

Compound Name: MSC-4106

Cat. No.: B10831562 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

procedures for the safe disposal of MSC-4106, a potent inhibitor of the YAP/TAZ-TEAD

interaction used in cancer research.[1][2] In the absence of a specific Safety Data Sheet (SDS)

with explicit disposal instructions for MSC-4106, a risk-based approach adhering to general

principles of hazardous waste management is essential.

Risk Assessment and Waste Categorization
Before initiating any disposal procedures, a thorough risk assessment of the MSC-4106 waste

stream is necessary. The appropriate disposal route depends on the form of the waste—

whether it is in its solid (powder) form, dissolved in a solvent, or part of a complex experimental

mixture.

Solid Waste:

Uncontaminated, expired, or unwanted solid MSC-4106 powder.

Personal Protective Equipment (PPE) such as gloves, disposable lab coats, and shoe covers

that are contaminated with solid MSC-4106.

Weighing papers, plasticware, or other materials that have come into direct contact with the

solid compound.
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Liquid Waste:

Solutions containing MSC-4106 dissolved in solvents (e.g., DMSO, ethanol).

Aqueous solutions containing MSC-4106.

Supernatants from cell cultures treated with MSC-4106.

Rinsate from cleaning glassware and equipment that was in contact with MSC-4106. The

first rinse of a container that held a highly toxic chemical should be collected as hazardous

waste.[3]

Sharps Waste:

Needles, syringes, pipette tips, and broken glass contaminated with MSC-4106.

Physicochemical and Hazard Data
Proper identification of the waste is the first step in safe disposal. The following table

summarizes key data for MSC-4106.

Property Value Source

Chemical Name MSC-4106 [2]

CAS Number 2738542-58-8 [4]

Molecular Formula C18H12F3N3O2

Molecular Weight 359.3 g/mol

Known Hazards

While specific toxicology is not

thoroughly investigated, as a

potent bioactive molecule, it

should be handled with care. It

is cytotoxic to certain cancer

cell lines. For research use

only, not for human or animal

use.
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Step-by-Step Disposal Procedures
The following protocols are based on general best practices for the disposal of chemical waste

in a laboratory setting.

1. Solid Waste Disposal:

Segregation: Collect all solid waste contaminated with MSC-4106 separately from other

laboratory trash.

Containment: Place the waste in a clearly labeled, durable, and sealed plastic bag or a

designated solid hazardous waste container. The container should be lined with a clear

plastic bag.

Labeling: Affix a hazardous waste label to the container. The label should include:

The words "Hazardous Waste"

The full chemical name: "MSC-4106"

The approximate amount of waste

The date the waste was first added to the container

The primary hazard (e.g., "Chemical Waste," "Cytotoxic")

Storage: Store the sealed container in a designated and secure satellite accumulation area

within the laboratory, away from incompatible materials.

Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department.

2. Liquid Waste Disposal:

Segregation: Do not mix MSC-4106 liquid waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines. Separate halogenated and non-

halogenated solvent waste.
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Containment: Use a designated, leak-proof, and chemically compatible container with a

secure screw-top cap. Never use beakers, flasks, or other open containers for waste

accumulation.

Labeling: Clearly label the liquid waste container with a hazardous waste tag detailing all

constituents, including solvents and their approximate percentages, and the estimated

concentration of MSC-4106.

Storage: Keep the waste container closed at all times, except when adding waste. Store it in

a secondary containment bin to prevent spills.

Pickup: Schedule a pickup with your institution's EHS department for proper disposal.

3. Sharps Waste Disposal:

Containment: Immediately place all sharps contaminated with MSC-4106 into a designated,

puncture-proof sharps container.

Labeling: The sharps container should be labeled as "Chemical Sharps Waste" and list

"MSC-4106" as a contaminant.

Disposal: Once the container is three-quarters full, seal it and arrange for its disposal

through your institution's EHS department. Do not overfill sharps containers.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MSC-4106 waste.
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Caption: Logical workflow for the safe disposal of MSC-4106.
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Key Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling MSC-4106 in any form.

Ventilation: Handle solid MSC-4106 and prepare solutions in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

Spill Management: In the event of a spill, absorb the material with an inert absorbent, collect

it using non-sparking tools, and place it in a sealed container for disposal as hazardous

waste. Notify your EHS department of any significant spills.

Incompatible Materials: Avoid mixing MSC-4106 waste with strong oxidizing agents.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of MSC-4106, minimizing risks to themselves, their colleagues, and the environment.

Always consult your institution's specific waste disposal guidelines and contact your EHS

department with any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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